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Compound of Interest

Compound Name: 2,3-Dichloronaphthalene

Cat. No.: B020057

FOR IMMEDIATE RELEASE

[City, State] — December 22, 2025 — This technical guide provides an in-depth overview of the
chemical compound 2,3-Dichloronaphthalene, tailored for researchers, scientists, and
professionals in drug development. This document outlines its core physicochemical properties,
analytical methodologies, and pertinent toxicological information.

Core Compound Characteristics

2,3-Dichloronaphthalene is a chlorinated polycyclic aromatic hydrocarbon with the chemical
formula C10HeCl2. It presents as a pale yellow crystalline solid and is utilized as an intermediate
in the synthesis of various chemicals, including dyes and pesticides. Due to its chemical
structure, it exhibits low solubility in water but is soluble in many organic solvents such as
ethanol, acetone, and benzene.

Physicochemical Data Summary

A compilation of the key physicochemical properties of 2,3-Dichloronaphthalene is presented
in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C10HeCl2

Molecular Weight 197.06 g/mol

CAS Number 2050-75-1

Appearance Pale yellow crystalline solid

Melting Point 55.00 °C

Boiling Point 298.17 °C at 760 mmHg

Density 1.336 g/cm3

LogP (Octanol-Water Partition 4.1466

Coefficient)

Water Solubility Poorly soluble

] - Soluble in ethanol, acetone,
Organic Solvent Solubility
benzene

Analytical Methodology: Gas Chromatography-Mass
Spect

 To cite this document: BenchChem. [2,3-Dichloronaphthalene: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020057#molecular-weight-and-formula-of-2-3-
dichloronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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